Cas no 1089696-77-4 (trans-3-(Ethoxycarbonyl)cyclopentanecarboxylic acid)

• Product Name: trans-3-(Ethoxycarbonyl)cyclopentanecarboxylic acid
• CAS No: 1089696-77-4
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 4779575
• Update Time: 2025-06-08

trans-3-(Ethoxycarbonyl)cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-(Ethoxycarbonyl)cyclopentanecarboxylic acid

• Inchi： 1S/C9H14O4/c1-2-13-9(12)7-4-3-6(5-7)8(10)11/h6-7H,2-5H2,1H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： MWJPBFXDEUIWAA-RNFRBKRXSA-N
• SMILES： O(CC)C([C@@H]1CC[C@@H](C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 212
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6

Additional information on trans-3-(Ethoxycarbonyl)cyclopentanecarboxylic acid

trans-3-(Ethoxycarbonyl)cyclopentanecarboxylic Acid: A Comprehensive Overview

The compound trans-3-(ethoxycarbonyl)cyclopentanecarboxylic acid, with the CAS number 1089696-77-4, is a notable organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with both a carboxylic acid group and an ethoxycarbonyl group in the trans configuration. The molecule's structure and functional groups make it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of trans-3-(ethoxycarbonyl)cyclopentanecarboxylic acid in the synthesis of advanced materials, particularly in the development of biodegradable polymers. Researchers have explored its ability to undergo polymerization under specific conditions, yielding materials with tailored mechanical properties. These polymers have shown promise in biomedical applications, such as drug delivery systems and tissue engineering scaffolds, due to their biocompatibility and controlled degradation rates.

The synthesis of trans-3-(ethoxycarbonyl)cyclopentanecarboxylic acid involves a multi-step process that typically begins with the preparation of cyclopentane derivatives. One common approach is the ring-opening reaction of cyclopentene oxide using ethyl chloroformate, followed by hydrolysis to introduce the carboxylic acid group. This method has been optimized in recent studies to enhance yield and purity, making it more accessible for large-scale production.

One of the key advantages of this compound is its reactivity. The ethoxycarbonyl group acts as an activating agent for the carboxylic acid, facilitating various reactions such as esterification and amidation. These reactions are pivotal in the construction of more complex molecules, including pharmaceutical agents and agrochemicals. Recent research has demonstrated its utility in synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties.

In terms of physical properties, trans-3-(ethoxycarbonyl)cyclopentanecarboxylic acid exhibits a melting point of approximately 125°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory techniques, including chromatography and spectroscopy. These properties also contribute to its stability during storage and transportation.

The environmental impact of this compound has been a subject of recent investigations. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of about 14 days in aqueous environments. This characteristic aligns with growing demands for sustainable chemical products that minimize ecological footprint. Additionally, its low toxicity profile makes it a safer alternative to traditional chemicals used in similar applications.

Looking ahead, trans-3-(ethoxycarbonyl)cyclopentanecarboxylic acid is expected to play a significant role in the development of next-generation materials. Its ability to serve as both a monomer and an intermediate in chemical synthesis positions it as a valuable asset in various industries. Ongoing research is focused on optimizing its synthesis pathways and exploring novel applications in fields such as electronics and energy storage.

In conclusion, trans-3-(ethoxycarbonyl)cyclopentanecarboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and environmental compatibility make it an attractive candidate for both academic research and industrial production. As advancements in synthetic methodologies continue to emerge, this compound is poised to contribute even more significantly to the advancement of modern chemistry.